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Executive Summary

The TP53 gene, a critical tumor suppressor, is the most frequently mutated gene in human
cancers. The Y220C mutation in the p53 protein, while accounting for a subset of these
mutations, represents a significant therapeutic target due to a unique structural feature it
imparts. This mutation creates a druggable surface pocket that leads to protein destabilization
and loss of function. Rezatapopt (PC14586) is a first-in-class small molecule designed to
specifically bind to this Y220C-induced crevice, thereby stabilizing the p53 protein, restoring its
wild-type conformation and tumor-suppressive functions. This technical guide provides an in-
depth overview of the preclinical and clinical data supporting the specificity and mechanism of
action of rezatapopt in treating TP53 Y220C-mutated cancers.

The TP53 Y220C Mutation: A Unique Therapeutic
Target
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The Y220C mutation in the DNA-binding domain of the p53 protein results in the substitution of
a large tyrosine residue with a smaller cysteine. This substitution creates a distinct,
hydrophobic pocket on the protein's surface. The presence of this cavity destabilizes the
protein, leading to its partial unfolding and subsequent inactivation.[1] This loss of function
abrogates the cell's primary defense against oncogenic transformation. The unique and well-
defined nature of this mutation-induced pocket makes it an attractive target for small-molecule
therapeutics aimed at restoring wild-type p53 function.

Mechanism of Action: Rezatapopt's Selective Re-
folding of Mutant p53

Rezatapopt is an orally available small molecule that has been specifically designed to fit into
the surface crevice created by the Y220C mutation.[2] By binding to this pocket, rezatapopt
acts as a molecular "chaperone,” stabilizing the mutant p53 protein and promoting its refolding
into a wild-type-like conformation.[3] This restored conformation enables the p53 protein to
once again bind to its target DNA sequences, leading to the transcriptional activation of
downstream genes involved in cell cycle arrest and apoptosis.[4]

The proposed mechanism of action for rezatapopt is visually represented in the following
signaling pathway diagram.
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Caption: Rezatapopt's mechanism of action.

Quantitative Preclinical Data

The specificity and potency of rezatapopt have been extensively characterized in a battery of
preclinical assays. The following tables summarize key quantitative data from these studies.
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Cell Line(s) /
Parameter Assay Type Value . Reference
Protein
o o Surface Plasmon )
Binding Affinity Recombinant
Resonance 9nM [5]
(Kd) p53 Y220C
(SPR)
DNA Binding Time-Resolved )
Recombinant
Enhancement FRET (TR- 9nM
p53 Y220C
(SC150) FRET)
NUGC-3 (gastric
Cellular Potency 5-Day MTT
504 nM cancer, TP53
(IC50) Assay
Y220C)
Various TP53
Cellular Potency 5-Day MTT
0.23-1.8uM Y220C mutant
(IC50) Assay ]
cell lines
o SJSA-1
Selectivity vs. 5-Day MTT
] >20 uM (osteosarcoma,
Wild-Type Assay )
wild-type TP53)
Selectivity vs. 5-Day MTT NUGC-3_KO
15.5 uM
p53 Null Assay (p53 knockout)

Table 2: In Vivo Efficacy of Rezatapopt in Xenograft

Models

Xenograft Model

Dosing

Outcome

Reference

NUGC-3 (gastric
cancer, TP53 Y220C)

33% Tumor Growth

25 mg/kg, oral, daily

Inhibition (TGI)

NUGC-3 (gastric
cancer, TP53 Y220C)

71% Tumor Growth

50 mg/kg, oral, daily

Inhibition (TGI)

NUGC-3 (gastric
cancer, TP53 Y220C)

80% Tumor

100 mg/kg, oral, daily

Regression
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Experimental Protocols

The following sections detail the methodologies for key experiments cited in this guide.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay

This assay was employed to quantify the ability of rezatapopt to enhance the binding of the
p53 Y220C protein to its consensus DNA sequence.

Immobilize biotinylated
DNA on streptavidin-coated plate

'

Add recombinant His-tagged
p53 Y220C protein and
rezatapopt at varying concentrations

:

Incubate to allow
protein-DNA binding

:

Add Europium-labeled
anti-His antibody (donor)
and APC-labeled streptavidin (acceptor)

'

Excite Europium and
measure FRET signal

Calculate SC150 value
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Caption: TR-FRET assay workflow.

Cell Viability (MTT) Assay

The MTT assay was utilized to determine the cytotoxic effects of rezatapopt on various cancer
cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biorxiv.org [biorxiv.org]

2. Restoration of the Tumor Suppressor Function of Y220C-Mutant p53 by Rezatapopt, a
Small-Molecule Reactivator - PubMed [pubmed.nchbi.nlm.nih.gov]

3. Rezatapopt: A promising small-molecule “refolder” specific for TP53Y220C mutant tumors
- PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Rezatapopt's Specificity for the TP53 Y220C Mutation:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378407/docs#rezatapopt-s-specificity-for-the-tp53-
y220c-mutation-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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